Electrospray mass spectrometry of highly moisture-sensitive metal alkoxides
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A701568B
Abstract
Electrospray mass spectra of the metal alkoxides Zr(OEt)
4
,
Ti(OEt)
4
, Al(OEt)
3
and Si(OEt)
4
and of
Zr(OEt)
4
after reaction with chelating agents have been
recorded in dry ethanol. By adding sodium ethoxide to enhance the
formation of ions, well resolved isotope patterns were obtained for each
major peak, allowing identification of species. The dominant ions detected
in the spectra of Zr(OEt)
4
were
[Zr
n
(OEt)
4n+1
]
-
(n=1–5). Minimal fragmentation was observed at low cone
voltages, and the molecular complexity n of the dominant species
agreed with the previously established polymeric nature of the alkoxides.
Fragmentation of the polymeric Ti and Zr species at high cone voltages
occurred by loss of neutral Ti(OEt)
4
and Zr(OEt)
4
.
Complexation of Zr(OEt)
4
with acetylacetone
[CH
3
COCH
2
COCH
3
] (Hacac) yields the
monomeric ions [Zr(OEt)
4-n
(acac)
n
]
-
(n=1–3) as the dominant species.
Hydrolysis and condensation products were observed for
3-sulfanylpropyltrimethoxysilane
[HS(CH
2
)
3
Si(OC
2
H
5
)
3
] reacted with water. The reaction of Zr(OEt)
4
with
3-sulfanylpropyltrimethoxysilane resulted in the detection of zirconium
alkoxide–silane complexes containing Zr–O–Si links. ESMS
is applicable to the study of transition-metal alkoxide compounds and
solution species formed in reactions of these with chelating ligands. The
results reveal further opportunities for development of metal alkoxide
chemistry.
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